Cas no 99-97-8 (4-Dimethylamino Toluene)

4-Dimethylamino Toluene Properties

Names and Identifiers

• N,N-Dimethyl-p-toluidine
• N,N,4-TRIMETHYLBENZENAMINE
• N,N-DIMETHYL-4-METHYLANILINE
• N,N-DIMETHYL-4-TOLUIDINE
• N,N-DIMETHYL-PARA-TOLUIDINE
• Benzeneamine,N,N,4-trimethyl-
• dimethyl-4-toluidine
• Dimethyl-p-toluidine
• N,N,4-trimethylaniline
• 4-DiMethylaMinotoluene
• N,N,4-trimethyl-Benzenamine
• n,n-dimethyl-p-toluidin
• dimetil-p-toluidina
• p,n,n-trimethylaniline
• N,N-二甲基对甲苯胺
• Benzenamine, N,N,4-trimethyl-
• 4,N,N-Trimethylaniline
• p-(Dimethylamino)toluene
• N,N-Dimethyl-p-tolylamine
• p-Methyl-N,N-dimethylaniline
• p-Toluidine, N,N-dimethyl-
• Dimetil-p-toluidina [Italian]
• S8XC593
• N,N,4-Trimethylaniline
• +Expand

• MDL： MFCD00008316
• InChIKey： GYVGXEWAOAAJEU-UHFFFAOYSA-N
• Inchi： 1S/C9H13N/c1-8-4-6-9(7-5-8)10(2)3/h4-7H,1-3H3
• SMILES： N(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]
• BRN： 774409

Computed Properties

• Exact Mass: 135.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 135.104799
• Heavy Atom Count: 10
• Complexity: 90.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• LogP: 2.06100
• PSA: 3.24000
• Refractive Index: n20/D 1.546(lit.)
  n20/D 1.547
• Water Partition Coefficient: Miscible with alcohol, ether and chloroform. Immiscible with water.
• Boiling Point: 211 °C(lit.)
  90-92 °C/10 mmHg(lit.)
• Melting Point: -25°C
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Solubility: 0.65g/l
• Color/Form: Light yellow liquid.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Sensitiveness: Sensitive to air
• Density: 0.937 g/mL at 25 °C(lit.)

4-Dimethylamino Toluene Security Information

• Symbol: GHS06 GHS08
• RTECS：XU5803000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S28-S36/37-S45-S61
• Packing Group：II
• Risk Phrases：R23/24/25; R33; R52/53
• Dangerous goods sign： T
• Hazardous Material transportation number：1708
• Hazard Statement： H301 + H311 + H331-H373-H412
• Warning Statement： MissingPhrase-N15.00950417-P260-P280-P302
  P352
  P312-P304
  P340
  P312-P403
  P233
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 23/24/25-33-52/53
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：7%
• HazardClass：6.1
• FLUKA BRAND F CODES：8-10-23

4-Dimethylamino Toluene Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides